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Compound of Interest

Compound Name: N-Nitrosodiethanolamine-d8

Cat. No.: B563865

An In-depth Technical Guide to the Safety of N-Nitrosodiethanolamine-d8

This technical guide provides a comprehensive overview of the safety data for N-
Nitrosodiethanolamine-d8 (NDELA-d8), a deuterated analogue of the potent carcinogen N-
Nitrosodiethanolamine (NDELA). This document is intended for researchers, scientists, and
drug development professionals who handle this compound. It consolidates information from
Safety Data Sheets (SDS), toxicological studies, and analytical methodologies to ensure safe
handling and informed use.

Chemical and Physical Properties

N-Nitrosodiethanolamine-d8 is a stable, isotopically labeled form of NDELA, primarily used
as an internal standard in analytical chemistry for the accurate quantification of NDELA in
various matrices.[1]
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Property Value Reference(s)

) N-Nitrosobis(2-hydroxyethyl)-
Chemical Name ) [2]
d8-amine

Diethanolnitrosamine-d8, N,N-

Synonyms Diethanolnitrosamine-d8, [3]
NDELA-d8

CAS Number 1173019-53-8 [3]

Molecular Formula C4H2DsN20s3 [2]

Molecular Weight 142.18 g/mol [3]

Yellow to dark brown, very
Appearance ] o [41[5]
viscous liquid

N Miscible with water; soluble in
Solubility [61[7]
polar solvents

Hazard Identification and GHS Classification

NDELA-d8 is classified as a hazardous substance. The primary concern is its suspected
carcinogenicity, based on the known carcinogenic properties of its non-deuterated counterpart,
NDELA.[2][7]

Hazard Class Category Hazard Statement

. - H351: Suspected of causing
Carcinogenicity 2
cancer

Signal Word: Warning[2]
Precautionary Statements:
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

o P318: IF exposed or concerned, get medical advice.[2]
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Toxicological Information

The toxicological profile of NDELA-dS8 is extrapolated from data on NDELA. NDELA is a potent
liver and nasal cavity carcinogen in several rodent species.[3] It is reasonably anticipated to be
a human carcinogen.[5][7]

Carcinogenicity

Studies on NDELA have demonstrated its carcinogenicity in animal models.

. Route of Target Organs for
Species L . Reference(s)
Administration Tumors

Liver (hepatocellular
Rat Drinking Water carcinomas), Kidney [7]

(renal adenomas)

Nasal cavity
(adenocarcinomas),
Trachea (papillary

Hamster Subcutaneous tumors), Liver [7]
(hepatocellular
adenomas), Injection

site (fibrosarcomas)

Genotoxicity

The genotoxicity of NDELA has been evaluated in various assays with some conflicting results.
It has tested negative in some in vivo micronucleus and chromosomal aberration assays in
mice.[8] However, other studies indicate that it can induce DNA damage.[2][4] N-nitrosamines,
as a class, are known to be genotoxic, and this is a primary concern for NDELA.

Metabolic Activation and Mechanism of Carcinogenicity

The carcinogenicity of NDELA is dependent on its metabolic activation. This process is
primarily mediated by cytochrome P450 (CYP) enzymes in the liver.
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The proposed metabolic activation pathway involves the hydroxylation of the carbon atom
alpha to the nitroso group. This leads to the formation of an unstable intermediate that can
ultimately generate a reactive electrophile, which can then form adducts with DNA, leading to
mutations and the initiation of cancer.[9][10]

phile | Alkylation of DNA DNAAdducts @
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Metabolic activation pathway of N-Nitrosodiethanolamine.

Experimental Protocols
Handling and Storage

Due to its suspected carcinogenicity, N-Nitrosodiethanolamine-d8 should be handled with
extreme caution in a well-ventilated area, preferably in a chemical fume hood.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and safety glasses with side shields.[2]

o Storage: Store in a cool, dry, and well-ventilated area, away from light and incompatible
materials such as strong oxidizing agents.[2] It is sensitive to light, especially ultraviolet light.

[6][7]

» Disposal: Dispose of waste as hazardous waste in accordance with local, state, and federal

regulations.

Analytical Determination of N-Nitrosodiethanolamine

A common application of NDELA-dS8 is as an internal standard for the quantification of NDELA.
A general workflow for the analysis of NDELA in a cosmetic matrix using liquid
chromatography-tandem mass spectrometry (LC-MS/MS) is outlined below.
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Sample Preparation

Weigh Sample

:

Spike with NDELA-d8
(Internal Standard)

:

Liquid-Liquid or
Solid-Phase Extraction

l

Concentrate Extract

LC-MS/MS Analysis

Inject into LC-MS/MS

:

Chromatographic Separation

:

Mass Spectrometric Detection
(MRM Mode)

Data Processing

Integrate Peak Areas

l

Generate Calibration Curve

:

Quantify NDELA Concentration
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General workflow for the analysis of NDELA.
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Detailed Protocol for LC-MS/MS Analysis of NDELA in Shampoo:

e Sample Preparation:

[¢]

Weigh approximately 1.0 g of the shampoo sample.

[¢]

Spike the sample with a known amount of N-Nitrosodiethanolamine-d8 internal standard
solution.

[e]

Adjust the volume to 10.0 mL with water.

[e]

Shake for 10 minutes and then centrifuge at 5,000 rpm for 10 minutes.

(¢]

Condition a C18 solid-phase extraction (SPE) column with methanol and then water.

[¢]

Load 2 mL of the supernatant onto the SPE column.

[¢]

Discard the first 1 mL and collect the subsequent 0.5 mL for LC-MS/MS analysis.

e LC-MS/MS Conditions:

o

LC System: Agilent 1290 Infinity LC System or equivalent.

[¢]

Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS System with an Agilent Jet
Stream source or equivalent.

[¢]

lonization Mode: Positive Electrospray lonization (ESI+).

[¢]

Detection Mode: Multiple Reaction Monitoring (MRM).
= NDELA Transition: m/z 135.1 - 74.1 (quantifier) and 135.1 — 104.0 (qualifier).
» NDELA-d8 Transition: m/z 143.0 - 111.0.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2]
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» Skin Contact: Immediately wash the skin with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[2]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[2]
e Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
nitrogen oxides.[2]

» Conditions to Avoid: Exposure to light and excess heat.

This guide is intended to provide a summary of the available safety and technical information
for N-Nitrosodiethanolamine-d8. It is not exhaustive and should be used in conjunction with
the most current Safety Data Sheet provided by the supplier. All laboratory personnel should be
thoroughly trained in the safe handling of hazardous chemicals before working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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